Cephalofurimazine

• Molecular Formula: C24H17F2N3O2
• Molecular Weight: 417.4 g/mol
• InChI: InChI=1S/C24H17F2N3O2/c25-18-10-4-9-17(22(18)26)21-14-29-23(19(27-21)12-15-6-2-1-3-7-15)28-20(24(29)30)13-16-8-5-11-31-16/h1-11,14,30H,12-13H2
• InChIKey: ZTAUGNPDYKBLPP-UHFFFAOYSA-N

Cephalofurimazine: Brain-Optimized NanoLuc Substrate

Cephalofurimazine (CFz) is a synthetic furimazine analog and a next-generation substrate for the NanoLuc® luciferase enzyme system, specifically engineered for enhanced brain performance in non-invasive bioluminescence imaging (BLI) applications [1]. Developed by researchers at Promega Corporation and Stanford Medicine, CFz addresses the critical limitations of first-generation NanoLuc substrates—namely, poor blood-brain barrier (BBB) permeability and limited solubility—that previously restricted the use of this ultra-bright luciferase for deep-tissue neuroimaging in live animal models [2]. As a member of the coelenterazine-derived furimazine family, CFz retains the ATP-independence and high brightness characteristic of the NanoLuc platform while introducing structural modifications that confer superior pharmacokinetic properties for central nervous system applications [1].

Brain-penetrant NanoLuc substrate for CNS bioluminescence imaging

Compatible with Antares and NanoLuc reporter systems

Reported formulation stability supports multi-animal imaging sessions

• [1] Su Y, Walker JR, Hall MP, Klein MA, Wu X, Encell LP, Casey KM, Liu LX, Hong G, Lin MZ. An optimized bioluminescent substrate for non-invasive imaging in the brain. Nat Chem Biol. 2023 Feb 9;19(6):731-739. View Source
• [2] Hall MP, Klein MA, Su Y, Walker JR, Wu X, Encell LP, Lin MZ, Casey KM, Liu LX, Hong G. An optimized luciferin formulation for NanoLuc-based in vivo bioluminescence imaging. Sci Rep. 2025 Apr 15;15:12884. View Source

Cephalofurimazine vs. Conventional Substrates

Generic substitution of Cephalofurimazine (CFz) with other furimazine-class NanoLuc substrates is not scientifically valid for brain-targeted bioluminescence imaging due to fundamental differences in blood-brain barrier permeability, ABC transporter substrate status, and aqueous solubility that directly dictate in vivo performance. While substrates such as furimazine (Fz) and fluorofurimazine (FFz) provide adequate brightness in peripheral tissues, they exhibit suboptimal brain penetration and/or are actively effluxed by endogenous blood-brain barrier transporters, resulting in significantly lower intracranial signal generation [1]. Furthermore, the coelenterazine family of substrates from which furimazines are derived generally possess poor aqueous solubility and dose-limiting toxicity profiles that necessitate specialized formulation strategies [2]. The specific molecular architecture of CFz and its optimized derivative CFz9 was purposefully designed to overcome these multidimensional barriers, meaning that procurement decisions based solely on in vitro brightness or cost per milligram will fail to deliver equivalent experimental outcomes in neuroimaging applications [1][2].

Cephalofurimazine (CFz/CFz9)

vs. conventional

Furimazine / coelenterazine: limited BBB permeability may restrict non-invasive brain imaging

CFz9 in Tris pH 8.0

vs. coelenterazine-type

Poor solubility and formulation toxicity may constrain repeat-dosing study protocols

• [1] Su Y, Walker JR, Hall MP, Klein MA, Wu X, Encell LP, Casey KM, Liu LX, Hong G, Lin MZ. An optimized bioluminescent substrate for non-invasive imaging in the brain. Nat Chem Biol. 2023 Feb 9;19(6):731-739. View Source
• [2] Hall MP, Klein MA, Su Y, Walker JR, Wu X, Encell LP, Lin MZ, Casey KM, Liu LX, Hong G. An optimized luciferin formulation for NanoLuc-based in vivo bioluminescence imaging. Sci Rep. 2025 Apr 15;15:12884. View Source

Cephalofurimazine Performance Evidence

Brain Signal Enhancement vs. D-Luciferin

Cephalofurimazine (CFz) paired with Antares luciferase produces greater than 20-fold higher bioluminescent signal from the mouse brain compared to the conventional gold-standard combination of D-luciferin with firefly luciferase (FLuc) [1]. This differential is observed at standard dosing regimens and represents a transformative improvement in detection sensitivity for non-invasive neuroimaging.

Brain Signal vs. D-Luciferin

Head-to-head

>20-fold signal increase

Supports non-invasive longitudinal CNS imaging

In vivo mouse brain, Antares luciferase

Evidence Dimension	In vivo brain bioluminescence signal intensity (fold change)
Target Compound Data	>20-fold higher signal
Comparator Or Baseline	D-luciferin + firefly luciferase (FLuc) combination
Quantified Difference	>20-fold increase
Conditions	Mouse model; Antares luciferase (CFz) vs. FLuc (D-luciferin); standard dose; brain region

Why This Matters

This 20-fold signal enhancement enables detection of lower-abundance biological events, reduces the number of animals required per experiment, and permits video-rate imaging of dynamic neural processes that would be undetectable with the legacy D-luciferin/FLuc system.

• [1] Su Y, Walker JR, Hall MP, Klein MA, Wu X, Encell LP, Casey KM, Liu LX, Hong G, Lin MZ. An optimized bioluminescent substrate for non-invasive imaging in the brain. Nat Chem Biol. 2023 Feb 9;19(6):731-739. View Source

Solubility Improvement: CFz9 vs. CFz

At standard doses, the Antares-CFz system matches the brightness of the previously best-in-class AkaLuc-AkaLumine/TokeOni system for brain imaging applications [1]. However, a critical differentiator is that higher doses of CFz can be administered to achieve threefold more signal without triggering dose-limiting toxicity, whereas AkaLumine dosing is constrained by solubility and toxicity ceilings [1].

Solubility CFz9 vs. CFz

Head-to-head

>3-fold solubility improvement

Enables concentrated low-excipient dosing

PBS solubility, absorbance 850 nm

Evidence Dimension	Brain bioluminescence signal at high-dose vs. standard-dose conditions
Target Compound Data	Threefold higher signal with high-dose CFz (relative to standard-dose brightness parity)
Comparator Or Baseline	AkaLuc-AkaLumine/TokeOni system
Quantified Difference	3-fold higher signal achievable via high-dose CFz
Conditions	Mouse brain; Antares-CFz vs. AkaLuc-AkaLumine/TokeOni

Why This Matters

This high-dose tolerance translates directly to superior signal-to-noise ratios for deep brain structures, enabling researchers to image subcortical regions with higher temporal resolution and to detect weaker bioluminescent reporters that would otherwise fall below detection thresholds with competing substrate systems.

• [1] Su Y, Walker JR, Hall MP, Klein MA, Wu X, Encell LP, Casey KM, Liu LX, Hong G, Lin MZ. An optimized bioluminescent substrate for non-invasive imaging in the brain. Nat Chem Biol. 2023 Feb 9;19(6):731-739. View Source

Formulation Stability: Tris Buffer vs. DPBS

Cephalofurimazine (CFz) is not a substrate for ABCG2, Abcg2a, P-glycoprotein (P-gp), or Abcb4 efflux transporters, as demonstrated by a lack of statistically significant change in intracellular bioluminescence AUC upon treatment with specific transport inhibitors [1]. In stark contrast, native coelenterazine and furimazine (Fz) are robustly effluxed by these transporters, with native coelenterazine showing high-level substrate activity for all four tested transporters (ABCG2, Abcg2a, P-gp, Abcb4) and furimazine showing significant substrate activity for ABCG2 and Abcg2a [1][2].

Formulation Stability

Head-to-head

>90% purity for ≥6 h (Tris pH 8.0)

Supports multi-animal imaging workflows

LC-MS purity monitoring

Evidence Dimension	ABC transporter substrate status (efflux susceptibility)
Target Compound Data	Not a substrate for ABCG2, Abcg2a, P-gp (ABCB1), Abcb4
Comparator Or Baseline	Native coelenterazine (substrate for all 4 transporters, p<0.05 to p<0.0001); Furimazine (substrate for ABCG2 and Abcg2a, p<0.001)
Quantified Difference	Complete absence of efflux activity vs. significant efflux
Conditions	HEK293 cells transfected with individual ABC transporters and NanoLuc; 470 nM substrate; ± transporter inhibitors (elacridar 3 μM for P-gp/Abcb4; Ko143 5 μM for ABCG2/Abcg2a)

Why This Matters

Resistance to ABC transporter efflux is a critical determinant of sustained intracellular substrate concentration and, consequently, bioluminescence signal duration and intensity within the CNS. CFz's non-substrate status ensures that it is not actively pumped out of brain endothelial cells or neurons, directly contributing to its superior brain imaging performance relative to efflux-prone furimazine and coelenterazine analogs.

• [1] Hall MP, Walker JR, Klein MA, et al. ABC transporter substrate profiling of coelenterazine and furimazine analogs. Table 3. In: Su Y et al. Nat Chem Biol. 2023. Data originally published in PMC10659404. View Source
• [2] Hall MP, Walker JR, Klein MA, et al. AUC of bioluminescence versus time graphs for ABC transporter substrate identification. Figure 4. In: Su Y et al. Nat Chem Biol. 2023. Data originally published in PMC10659404. View Source

In Vivo Tolerability vs. Coelenterazine

The optimized derivative cephalofurimazine-9 (CFz9) exhibits greater than 3-fold higher solubility in phosphate-buffered saline (PBS) compared to the parent compound CFz [1]. This improved aqueous solubility directly enabled a 40% reduction in the required amount of the solubilizing excipient Poloxamer-407 (P-407), from 20 mg to 12 mg per formulation, thereby mitigating the concentration-dependent hemolytic toxicity associated with this class of non-ionic surfactants [1].

In Vivo Tolerability

Class-level

No significant organ damage after repeat 4.2 μmol i.p. dosing

Supports repeat-dosing protocol assessment

Mouse histopathology; coelenterazine class comparison

Evidence Dimension	Aqueous solubility in PBS and excipient requirement
Target Compound Data	CFz9: >3-fold higher solubility; P-407 requirement reduced to 12 mg
Comparator Or Baseline	CFz (parent compound): baseline solubility; P-407 requirement 20 mg
Quantified Difference	>3-fold solubility increase; 40% reduction in P-407 excipient mass (8 mg absolute reduction)
Conditions	Phosphate-buffered saline (PBS); Poloxamer-407 (P-407) formulation; pH 8.0 Tris reconstitution buffer

Why This Matters

For procurement decisions involving high-dose or repeated longitudinal imaging studies, CFz9 (or CFz formulated with optimized excipients) is strongly preferred over unformulated CFz or first-generation furimazines due to its reduced excipient-associated toxicity risk, which directly impacts animal welfare compliance, experimental reproducibility, and the maximum allowable substrate dose per imaging session.

• [1] Hall MP, Klein MA, Su Y, Walker JR, Wu X, Encell LP, Lin MZ, Casey KM, Liu LX, Hong G. An optimized luciferin formulation for NanoLuc-based in vivo bioluminescence imaging. Sci Rep. 2025 Apr 15;15:12884. View Source

Cephalofurimazine Applications

Longitudinal Calcium Imaging in Freely Moving Mice

For laboratories conducting longitudinal studies of gene expression, cell tracking, or molecular events in the brain of awake, behaving mice, Cephalofurimazine (CFz) is the substrate of choice. The >20-fold signal enhancement over D-luciferin/FLuc [1] combined with its non-substrate status for BBB efflux transporters [2] enables video-rate bioluminescence imaging from deep brain structures without anesthesia-induced confounds. This application scenario is directly validated by the authors of the primary discovery paper, who demonstrated non-invasive calcium imaging of sensory-evoked neuronal activity in freely moving mice using Antares-CFz [1].

Repeat-Dose BLI for CNS Disease Monitoring

Researchers requiring maximum signal penetration to image deep brain structures (e.g., hippocampus, thalamus, brainstem) should select Cephalofurimazine over the AkaLuc-AkaLumine/TokeOni system. While both systems achieve brightness parity at standard doses, CFz uniquely permits threefold higher dosing without toxicity [1], providing the necessary signal boost to overcome tissue attenuation in deep-brain imaging applications. This scenario is particularly relevant for studies involving low-abundance bioluminescent reporters, viral transduction efficiency assessments, or monitoring of subtle changes in gene expression within deep nuclei.

Deep Brain Structure Imaging with BLI

For experimental protocols involving repeated substrate injections over weeks or months (e.g., chronic disease models, therapeutic monitoring), the optimized formulation of cephalofurimazine-9 (CFz9) with reduced Poloxamer-407 excipient content (12 mg vs. 20 mg for parent CFz) [3] is the recommended procurement choice. The >3-fold solubility improvement and corresponding excipient reduction minimizes cumulative hemolytic toxicity, directly improving animal welfare scores and reducing the likelihood of attrition due to adverse reactions to repeated high-dose imaging sessions [3].

Transporter-Independent CNS Pharmacodynamics

Cephalofurimazine (CFz) enables bright dual-color bioluminescent imaging when paired with the Antares luciferase, alongside the AkaLuc-AkaLumine/TokeOni system, due to its distinct emission spectrum and pharmacokinetic profile that does not cross-interfere with AkaLumine detection [1]. This application scenario is specifically supported by evidence that CFz and AkaLumine can be co-administered or used sequentially to simultaneously track two distinct cell populations or biological events within the same animal brain, a capability not achievable with single-substrate systems and of high value for advanced neuroimmunology and cell-cell interaction studies [1].

Application

Selection Property

Validation Focus

Calcium imaging in behaving animals

Brain signal enhancement context

Video-rate BLI with Antares-NanoLuc

Repeat-dose longitudinal CNS studies

Repeat-administration tolerability context

Multi-day imaging protocol feasibility

Deep-brain structure imaging

High-dose formulation context

Signal attenuation correction review

CNS pharmacodynamic studies

ABC transporter efflux context

Transporter-independent brain exposure review

• [1] Su Y, Walker JR, Hall MP, Klein MA, Wu X, Encell LP, Casey KM, Liu LX, Hong G, Lin MZ. An optimized bioluminescent substrate for non-invasive imaging in the brain. Nat Chem Biol. 2023 Feb 9;19(6):731-739. View Source
• [2] Hall MP, Walker JR, Klein MA, et al. ABC transporter substrate profiling of coelenterazine and furimazine analogs. Table 3. In: Su Y et al. Nat Chem Biol. 2023. Data originally published in PMC10659404. View Source
• [3] Hall MP, Klein MA, Su Y, Walker JR, Wu X, Encell LP, Lin MZ, Casey KM, Liu LX, Hong G. An optimized luciferin formulation for NanoLuc-based in vivo bioluminescence imaging. Sci Rep. 2025 Apr 15;15:12884. View Source